2-Bromo-5-(5-pentylpyridin-2-yl)aniline

• Molecular Formula: C16H19BrN2
• Molecular Weight: 319.24 g/mol
• IUPAC Name: 2-bromo-5-(5-pentylpyridin-2-yl)aniline
• InChI: InChI=1S/C16H19BrN2/c1-2-3-4-5-12-6-9-16(19-11-12)13-7-8-14(17)15(18)10-13/h6-11H,2-5,18H2,1H3
• InChI Key: GVDZJJSTSNIKEK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CN=C(C=C1)C2=CC(=C(C=C2)Br)N

Description

2-Bromo-5-(5-pentylpyridin-2-yl)aniline is a brominated aniline derivative featuring a 5-pentylpyridin-2-yl substituent at the para position relative to the amino group. This structural motif combines a pyridine ring (with a pentyl chain) and an aniline moiety, making it a versatile intermediate in pharmaceutical and materials chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-(5-pentylpyridin-2-yl)aniline typically involves the Suzuki-Miyaura coupling reaction. This reaction is a palladium-catalyzed cross-coupling between an aryl halide and an organoboron compound. The general reaction conditions include the use of a palladium catalyst, a base such as potassium carbonate, and a solvent like toluene or ethanol. The reaction is carried out under an inert atmosphere, usually nitrogen or argon, at elevated temperatures (80-100°C) .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reactions are conducted in large reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-(5-pentylpyridin-2-yl)aniline undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The aniline group can be oxidized to form nitro or nitroso derivatives.

Reduction Reactions: The compound can be reduced to form corresponding amines or other reduced derivatives.

Common Reagents and Conditions

Substitution: Common reagents include sodium amide, thiols, and alkoxides. The reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at moderate temperatures (50-80°C).

Oxidation: Reagents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas in the presence of a palladium catalyst are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted anilines, while oxidation and reduction reactions can produce nitroanilines or aminopyridines, respectively .

Scientific Research Applications

2-Bromo-5-(5-pentylpyridin-2-yl)aniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials, including dyes and polymers .

Mechanism of Action

The mechanism of action of 2-Bromo-5-(5-pentylpyridin-2-yl)aniline involves its interaction with specific molecular targets and pathways. The bromine atom and the aniline group play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes, receptors, and other proteins, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Key Properties
2-Bromo-5-(5-pentylpyridin-2-yl)aniline	C₁₆H₂₀BrN₂	335.25	5-pentylpyridin-2-yl, -NH₂, -Br	High lipophilicity due to pentyl chain; pyridine enhances hydrogen bonding .
2-Bromo-5-(tert-butyl)aniline	C₁₀H₁₄BrN	228.13	tert-butyl, -NH₂, -Br	Bulky tert-butyl group increases steric hindrance; reduced solubility in polar solvents .
5-Bromo-2-[2-(1-piperidinyl)ethoxy]aniline	C₁₃H₁₉BrN₂O	299.21	Piperidinyl ethoxy, -NH₂, -Br	Ethoxy linker improves flexibility; piperidine may enhance basicity .
5-Bromo-2-fluoro-N-[(2-methylimidazo[1,2-a]pyridin-3-yl)methyl]aniline	C₁₅H₁₃BrFN₃	334.19	Fluorine, imidazopyridine, -NH₂, -Br	Fluorine increases electronegativity; imidazopyridine enhances π-π stacking .
2-[(5-Bromopyrimidin-2-yl)thio]aniline	C₁₀H₈BrN₃S	282.16	Pyrimidine-thio, -NH₂, -Br	Thioether linkage and pyrimidine improve electronic properties for catalysis .